SODIUM HEXACHLORORHODATE(III)-12-HYDRATE

• CAS No.: 15002-92-3
• Molecular Formula: Cl3NaRh
• Molecular Weight: 232.245
• IUPAC Name: sodium;trichlororhodium
• InChI: InChI=1S/3ClH.Na.Rh/h3*1H;;/q;;;;+3/p-3
• InChI Key: ZTBGZLXHBMWLFN-UHFFFAOYSA-K
• SMILES: [Na].Cl[Rh](Cl)Cl

Description

Sodium hexachlororhodate(III) 12-hydrate (Na₃[RhCl₆]·12H₂O) is a rhodium-based coordination compound characterized by its dark red crystalline structure and high solubility in water. It serves as a critical precursor in catalysis, electroplating, and materials science due to rhodium’s exceptional catalytic activity and corrosion resistance. The compound’s structure comprises an octahedral [RhCl₆]³⁻ anion coordinated with sodium cations and twelve water molecules, which stabilize the crystal lattice .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sodium hexachlororhodate(III)-12-hydrate can be synthesized through the reaction of rhodium(III) chloride with sodium chloride in an aqueous solution. The reaction is typically carried out under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{RhCl}_3 + 3\text{NaCl} \rightarrow \text{Na}_3\text{RhCl}_6$$RhCl3​+3NaCl→Na3​RhCl6​

The resulting solution is then allowed to crystallize, forming this compound.

Industrial Production Methods

In industrial settings, the production of this compound involves the use of high-purity rhodium and sodium chloride. The reaction is conducted in large reactors, and the product is purified through recrystallization. The final product is then dried and packaged for distribution.

Chemical Reactions Analysis

Types of Reactions

Sodium hexachlororhodate(III)-12-hydrate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to higher oxidation states of rhodium.

Reduction: It can be reduced to lower oxidation states or elemental rhodium.

Substitution: Ligands in the complex can be substituted with other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include chlorine gas and oxygen.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride are used.

Substitution: Ligand exchange reactions can be carried out using various ligands like phosphines or amines.

Major Products

Oxidation: Higher oxidation state rhodium complexes.

Reduction: Elemental rhodium or lower oxidation state rhodium complexes.

Substitution: New rhodium complexes with different ligands.

Scientific Research Applications

Sodium hexachlororhodate(III)-12-hydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other rhodium complexes and catalysts.

Biology: Investigated for its potential use in biological assays and as a probe for studying biological systems.

Medicine: Explored for its potential therapeutic applications, including anticancer properties.

Industry: Utilized in various industrial processes, including catalysis and material science.

Mechanism of Action

The mechanism of action of sodium hexachlororhodate(III)-12-hydrate involves its ability to interact with various molecular targets. In catalytic processes, it acts as a catalyst by facilitating the transfer of electrons and promoting chemical reactions. The rhodium center in the complex plays a crucial role in these processes, enabling the compound to participate in redox reactions and ligand exchange.

Comparison with Similar Compounds

Key Properties :

• CAS Number : 14972-70-4 (dodecahydrate)
• Molecular Weight : ~585.2 g/mol (calculated for 12H₂O)
• Rhodium Content : ~17.1% (by mass)
• Applications : Catalyst synthesis, electronic material precursors, analytical chemistry.

Comparison with Similar Compounds

Sodium Hexachlororhodate(III) Dihydrate vs. Dodecahydrate

Variations in hydration states significantly impact physical and chemical properties:

Property	Sodium Hexachlororhodate(III) Dihydrate	Sodium Hexachlororhodate(III) 12-Hydrate
CAS Number	14972-02-2	14972-70-4
Hydration State	2 H₂O	12 H₂O
Stability	Moderate hygroscopicity	High hygroscopicity due to more H₂O
Solubility	Soluble in polar solvents	Higher solubility in water

Research Findings :

• The dodecahydrate’s higher water content enhances solubility but reduces thermal stability compared to the dihydrate .

Comparison with Ammonium Hexachlororhodate(III)

Ammonium hexachlororhodate(III) ((NH₄)₃[RhCl₆]) shares the same anion but differs in cation choice:

Property	Ammonium Hexachlororhodate(III)	Sodium Hexachlororhodate(III) 12-Hydrate
Formula	(NH₄)₃[RhCl₆]	Na₃[RhCl₆]·12H₂O
CAS Number	15336-18-2	14972-70-4
Solubility	Lower in water (ammonium salts less polar)	Higher due to sodium’s ionic nature
Applications	Specialty catalysts, lab synthesis	Industrial catalysis, electroplating

Research Findings :

• Sodium salts generally exhibit higher aqueous solubility than ammonium salts due to stronger ion-dipole interactions .

Comparison with Platinum and Iridium Analogues

Platinum (Pt) and iridium (Ir) compounds in the same family highlight differences in metal-specific reactivity:

Compound	Sodium Hexachloroplatinate(IV) Hexahydrate	Sodium Hexachloroiridate(III) Hydrate	Sodium Hexachlororhodate(III) 12-Hydrate
Formula	Na₂[PtCl₆]·6H₂O	Na₃[IrCl₆]·xH₂O	Na₃[RhCl₆]·12H₂O
Metal Oxidation State	+4	+3	+3
Applications	Electronics, cancer therapeutics	Catalysis, sensors	Catalysis, corrosion inhibition
Cost	High (Pt scarcity)	Very high (Ir rarity)	Moderate (Rh relatively more available)

Research Findings :

• Rhodium compounds are preferred over iridium in catalytic hydrogenation due to higher activity-to-cost ratios .

Hydrated Metal Chlorides: Functional Contrasts

Comparison with non-PGM (platinum-group metal) hydrated salts:

Compound	Chromium(III) Sodium Sulfate 12-Hydrate	Ferric Ammonium Sulfate 12-Hydrate	Calcium Chloride Hexahydrate
Formula	NaCr(SO₄)₂·12H₂O	NH₄Fe(SO₄)₂·12H₂O	CaCl₂·6H₂O
Primary Use	Tanning, pigments	Analytical chemistry, coagulants	Desiccant, de-icing agent
Metal Role	Oxidizing agent	Redox indicator	Hygroscopic material

Research Findings :

• Sodium hexachlororhodate(III) 12-hydrate’s niche in catalysis contrasts with the bulk applications of calcium chloride or ferric salts .